molecular formula C12H14N2O4S B5390770 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-pyrazole

1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-pyrazole

Cat. No.: B5390770
M. Wt: 282.32 g/mol
InChI Key: YPWSPRLIILNPEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,5-Dimethoxy-4-methylbenzenesulfonyl)-1H-pyrazole is a sulfonated pyrazole derivative characterized by a benzenesulfonyl group substituted with methoxy (2,5-position) and methyl (4-position) groups. While direct synthetic or structural data for this compound is absent in the provided evidence, its structural analogs suggest that sulfonated pyrazoles are typically synthesized via nucleophilic substitution reactions between pyrazole derivatives and substituted benzenesulfonyl chlorides under basic conditions .

Properties

IUPAC Name

1-(2,5-dimethoxy-4-methylphenyl)sulfonylpyrazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2O4S/c1-9-7-11(18-3)12(8-10(9)17-2)19(15,16)14-6-4-5-13-14/h4-8H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPWSPRLIILNPEW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1OC)S(=O)(=O)N2C=CC=N2)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-pyrazole typically involves the reaction of 2,5-dimethoxy-4-methylbenzenesulfonyl chloride with pyrazole. The reaction is carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction . The reaction is usually performed in an organic solvent like dichloromethane or tetrahydrofuran under reflux conditions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction is carried out in large reactors with precise control over temperature and pressure to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-pyrazole undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

    Substitution: The sulfonyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or neutral conditions.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

    Oxidation: Formation of sulfonic acids or sulfoxides.

    Reduction: Formation of sulfonamides or thiols.

    Substitution: Formation of sulfonamide derivatives or thiol derivatives.

Scientific Research Applications

1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-pyrazole is used in various scientific research fields, including:

    Chemistry: As a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

    Biology: In the study of enzyme inhibition and as a probe for biological assays.

    Medicine: Potential use in the development of pharmaceuticals due to its unique chemical properties.

    Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, leading to changes in biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Comparisons

a. 1-(4-Methyl-phenyl-sulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazole ()

  • Core Structure: The pyrazole ring in this analog is partially saturated (4,5-dihydro-1H-pyrazole), conferring a non-planar geometry (maximum deviation: 0.078 Å) compared to the fully aromatic 1H-pyrazole core in the target compound.
  • Substituents : The sulfonyl group is attached to a 4-methylphenyl ring, lacking methoxy substituents. The absence of electron-donating methoxy groups may reduce solubility and alter electronic properties relative to the target compound .

b. Antimicrobial Phenylpyrazole Derivatives ()

  • Functional Groups: Compounds such as 1-(4-substitutedalkenylphenyl)-4-(hydrazonoethyl)-5-methyl-1H-pyrazole feature imidazolyl-hydrazone side chains, which are absent in the target compound. These groups enhance antimicrobial activity but may reduce metabolic stability compared to the sulfonyl group in the target molecule .

c. Organophosphorus Pyrazole Ligands ()

  • Phosphine vs. Sulfonyl Groups : Phosphine-containing pyrazoles (e.g., BippyPhos) are designed as ligands for transition-metal catalysis, whereas the sulfonyl group in the target compound may favor biological applications due to its polar nature. The bulky tert-butyl or cyclohexyl substituents in phosphine ligands contrast with the methoxy/methyl groups in the target, impacting steric and electronic profiles .
Functional and Reactivity Differences
  • Biological Activity: Pyrazoles with sulfonyl groups (e.g., ) are less explored for antimicrobial activity compared to hydrazone-functionalized analogs ().
  • Catalytic Applications : Phosphine-pyrazole ligands () exhibit strong metal-coordination properties, while the sulfonyl group in the target compound may limit such utility but could serve as a hydrogen-bond acceptor in drug design .

Data Table: Key Structural and Functional Comparisons

Compound Core Structure Key Substituents Primary Applications Reference
1-(2,5-Dimethoxy-4-methylbenzenesulfonyl)-1H-pyrazole 1H-pyrazole 2,5-dimethoxy-4-methylbenzenesulfonyl Hypothetical: Drug design N/A
1-(4-Methyl-phenyl-sulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazole 4,5-dihydro-1H-pyrazole 4-methylbenzenesulfonyl Structural studies
Antimicrobial phenylpyrazoles (e.g., Compound 9-13) 1H-pyrazole Hydrazonoethyl, imidazolyl Antimicrobial agents
BippyPhos 1H-pyrazole Di-t-butylphosphino, triphenylpyrazolyl Catalytic ligands

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.